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Compound of Interest

Compound Name: Granulatin

CAS No.: 69306-81-6

Cat. No.: B14456034

Get Quote

Technical Support Center: Recombinant
Progranulin
This guide provides best practices, frequently asked questions, and troubleshooting advice for

the long-term storage and handling of recombinant progranulin (PGRN) to ensure its stability

and functionality in your research.

Frequently Asked Questions (FAQs)
Q1: How should I store lyophilized recombinant progranulin upon receipt?

Lyophilized progranulin is stable at room temperature for short periods, such as during

shipping.[1] However, for long-term storage, it should be stored desiccated at -20°C to -80°C.

[1][2][3] Under these conditions, it can be stable for up to one year from the date of receipt.[2]

[3]

Q2: What is the recommended procedure for reconstituting lyophilized progranulin?
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Proper reconstitution is critical for maintaining the protein's activity.

Centrifuge: Briefly spin the vial before opening to ensure the lyophilized powder is at the

bottom.[2][3][4]

Solvent: Reconstitute using sterile, high-purity water (18 MΩ-cm) or sterile phosphate-

buffered saline (PBS).[1][2]

Concentration: It is recommended to reconstitute to a concentration of at least 100 µg/mL

(0.1 mg/mL).[1][2][3] Some suppliers recommend a range of 0.1-0.5 mg/mL.[2][3]

Reconstituting at a higher concentration can improve stability.

Mixing: Mix gently by pipetting or swirling. Avoid vigorous vortexing or shaking, as this can

cause aggregation and denaturation.[2][3]

Q3: What are the optimal storage conditions for reconstituted progranulin?

Storage conditions depend on the intended duration of storage. It is crucial to aliquot the

reconstituted protein into single-use volumes to avoid repeated freeze-thaw cycles.[1][2][5]

Storage Type Temperature Duration Recommendations

Lyophilized -20°C to -80°C Up to 1 year
Store desiccated.[1][2]

[3]

Reconstituted (Short-

Term)
2°C to 8°C (4°C) Up to 1 week

Store under sterile

conditions.[1][2][3]

Reconstituted (Long-

Term)
-20°C to -70°C Up to 3 months

Aliquot to avoid

freeze-thaw cycles.[3]

Use a manual defrost

freezer. Addition of a

carrier protein is

highly recommended.

[1][2][6]

Q4: Why is it critical to avoid repeated freeze-thaw cycles?
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Each freeze-thaw cycle can damage the protein structure through the formation of ice crystals

and cryoconcentration effects, leading to aggregation and loss of biological activity.[1][7] For

long-term use, it is best practice to aliquot the reconstituted progranulin into volumes

appropriate for single experiments.[2][3][5] While progranulin in biological matrices like serum

has shown stability for up to nine freeze-thaw cycles, this resilience may not apply to purified

recombinant protein in a simple buffer.[8]

Q5: Should I use a carrier protein for long-term storage?

Yes, for long-term storage of reconstituted progranulin, especially at dilute concentrations,

adding a carrier protein is highly recommended.[1][6]

What to use: Bovine Serum Albumin (BSA) or Human Serum Albumin (HSA) at a final

concentration of 0.1% is standard.[1][2][6]

Why: Carrier proteins enhance stability, increase shelf-life, and prevent the protein from

adsorbing to the surface of storage vials.

Caution: Do not use carrier proteins if their presence could interfere with your downstream

application (e.g., certain functional assays where the carrier itself might be a substrate).[9]

Troubleshooting Guide
Problem: My progranulin concentration is significantly lower than expected after reconstitution

and storage.

This is a common issue often caused by protein adsorption to plastic labware.[9][10]

Recombinant progranulin readily binds to the surface of standard polypropylene tubes, which

can result in a loss of 25-35% of the protein from the solution, even after a short incubation.[9]

[10]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.prospecbio.com/progranulin_human
https://www.sartorius.ba/media/twtldfr3/publication-en-safe-ft-of-protein-bpdec.pdf
https://www.assaygenie.com/recombinant-mouse-progranulin-pgrn-grn-protein-rpcb1838/
https://static.abclonal.com/datasheet/RP00187.pdf
https://adipogen.com/storeconfig/choose/store?destination=ag-40a-0188y-progranulin-human-rec-untagged.html
https://pubmed.ncbi.nlm.nih.gov/27104901/
https://www.prospecbio.com/progranulin_human
https://www.immunotools.de/html/cytokines/pgrn.pdf
https://www.prospecbio.com/progranulin_human
https://www.assaygenie.com/recombinant-mouse-progranulin-pgrn-grn-protein-rpcb1838/
https://www.immunotools.de/html/cytokines/pgrn.pdf
https://www.frontiersin.org/journals/neuroscience/articles/10.3389/fnins.2020.602235/full
https://www.frontiersin.org/journals/neuroscience/articles/10.3389/fnins.2020.602235/full
https://pubmed.ncbi.nlm.nih.gov/33381010/
https://www.frontiersin.org/journals/neuroscience/articles/10.3389/fnins.2020.602235/full
https://pubmed.ncbi.nlm.nih.gov/33381010/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14456034?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observed: Low PGRN
Concentration

Cause: Adsorption
to Plasticware Cause: Degradation Cause: Repeated

Freeze-Thaw Cycles

Solution: Use Low-Binding
Tubes and Tips

Preventative

Solution: Pre-coat Tubes
with 0.1% BSA

Preventative

Solution: Add Carrier Protein
(0.1% BSA/HSA) to Solution

Mitigative

Solution: Store at ≤ -20°C Solution: Maintain Neutral pH
(e.g., PBS pH 7.4)

Solution: Aliquot into
Single-Use Volumes
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Receive Lyophilized PGRN

Store Lyophilized Protein
at -20°C to -80°C

Immediate Storage

Prepare for Reconstitution:
- Sterile, low-binding tubes

- Sterile PBS or H₂O
- Carrier protein (optional)

Ready to Use

Centrifuge Vial Briefly

Reconstitute in Sterile Buffer
to ≥100 µg/mL.

Mix gently.

Aliquot into Single-Use
Low-Binding Tubes

Short-Term Storage
(≤ 1 week)

2-8°C

Long-Term Storage
(≤ 3 months)

-20°C to -70°C

Use in Experiment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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